2-Bromo-7-methoxyquinazolin-4(3H)-one

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 2-bromo-7-methoxy-3H-quinazolin-4-one
• InChI: InChI=1S/C9H7BrN2O2/c1-14-5-2-3-6-7(4-5)11-9(10)12-8(6)13/h2-4H,1H3,(H,11,12,13)
• InChI Key: HOLQAYREOPVUNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)NC(=N2)Br

Description

2-Bromo-7-methoxyquinazolin-4(3H)-one is a quinazolinone derivative characterized by a bromine atom at position 2 and a methoxy group at position 7 on its aromatic core. Quinazolinones are heterocyclic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidinone ring. These compounds are of significant interest in medicinal chemistry due to their diverse biological activities, including analgesic, antimicrobial, and anticancer properties . The bromine and methoxy substituents in this compound likely influence its electronic properties, solubility, and interaction with biological targets, making it a candidate for further pharmacological exploration.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-7-methoxyquinazolin-4(3H)-one typically involves the bromination of 7-methoxyquinazolin-4(3H)-one. A common method includes the use of bromine or N-bromosuccinimide (NBS) as the brominating agent in the presence of a suitable solvent like acetic acid or chloroform. The reaction is usually carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable synthetic routes.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-7-methoxyquinazolin-4(3H)-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents like sodium azide, potassium thiocyanate, or primary amines in solvents like ethanol or dimethylformamide (DMF).

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine might yield an aminoquinazoline derivative.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anticancer or antimicrobial properties.

Industry: Used in the development of new materials or as a building block in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-Bromo-7-methoxyquinazolin-4(3H)-one depends on its specific biological target. For example, if it acts as an enzyme inhibitor, it may bind to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. The molecular targets and pathways involved would vary based on the specific application and biological context.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of halogen and alkyl/aryl groups on the quinazolinone scaffold critically affects molecular properties:

• Bromine Position :
  • 6-Bromo-3-phenylquinazolin-4(3H)-one () has bromine at position 6 and a phenyl group at position 3. Its $ ^1H $ NMR data (δ 8.26 ppm for aromatic protons) suggests distinct electronic environments compared to 2-bromo derivatives.
  • 7-Bromo-2-chloroquinazolin-4(3H)-one () highlights how bromine at position 7 combined with chlorine at position 2 alters reactivity and safety profiles.
  • 2-Bromo-7-methoxyquinazolin-4(3H)-one likely exhibits unique electronic effects due to bromine’s electron-withdrawing nature at position 2 and methoxy’s electron-donating effect at position 7.

• Methoxy vs. Methyl Groups: 7-Bromo-2-methylquinazolin-4(3H)-one (CAS 194851-16-6, Similarity 0.78, ) replaces methoxy with a methyl group at position 7. 6-Bromo-7-methoxy-2-methylquinazolin-4(3H)-one () combines methoxy at position 7 with methyl at position 2, demonstrating how multiple substituents modulate physicochemical properties.

Pharmacological Activity Trends

reveals that substituents significantly influence analgesic activity in quinazolinones:

• 2-Phenyl-4(3H)-quinazolinone showed higher activity than 2-methyl and unsubstituted analogs, suggesting bulky groups enhance target interactions .
• Although direct data for 2-bromo-7-methoxyquinazolin-4(3H)-one is absent, the bromine atom’s polarizability and methoxy’s solubility-enhancing effects may synergistically improve bioavailability and receptor binding compared to methyl or chloro analogs.

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	CAS Number	Similarity	Key Properties
2-Bromo-7-methoxyquinazolin-4(3H)-one	Br (2), OMe (7)	Not Provided	—	Hypothesized high solubility
6-Bromo-3-phenylquinazolin-4(3H)-one	Br (6), Ph (3)	—	—	Mp 186–188°C
7-Bromo-2-chloroquinazolin-4(3H)-one	Br (7), Cl (2)	744229-27-4	—	Requires safety protocols
7-Bromo-2-methylquinazolin-4(3H)-one	Br (7), Me (2)	194851-16-6	0.78	Increased lipophilicity
6-Bromo-7-methoxy-2-methylquinazolin-4(3H)-one	Br (6), OMe (7), Me (2)	2230840-06-7	—	Soluble in DMSO

Table 2: Analgesic Activity of Selected Quinazolinones ()

Compound	Substituents	Analgesic Activity (vs. Aspirin)
2-Phenyl-4(3H)-quinazolinone	Ph (2)	Higher
2-Methyl-4(3H)-quinazolinone	Me (2)	Moderate
Unsubstituted quinazolinone	None	Low